N-[2-(3,5-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-methylbenzamide

• IUPAC Name: N-[2-(3,5-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-methylbenzamide
• InChI: InChI=1S/C21H21N3OS/c1-13-8-14(2)10-16(9-13)24-20(18-11-26-12-19(18)23-24)22-21(25)17-7-5-4-6-15(17)3/h4-10H,11-12H2,1-3H3,(H,22,25)
• InChI Key: YUAHZSKKJCXCLZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC2=C3CSCC3=NN2C4=CC(=CC(=C4)C)C
• Molecular Formula: C21H21N3OS
• Molecular Weight: 363.5 g/mol

Description

The compound “N-[2-(3,5-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-methylbenzamide” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Synthesis Analysis

While there isn’t specific information on the synthesis of this exact compound, related compounds have been synthesized using various methods. For instance, a series of different substituted N-(2,3-dimethyl-5-oxo-1-phenyl-2,5-dihydro-1H-pyrazol-4-yl)benzamides were synthesized using a non-steroidal anti-inflammatory drug known as 4-aminophenazone.

Scientific Research Applications

Synthesis and Cyclizations

• A study by Vaickelioniene et al. . These compounds were obtained by reacting β-alanines or α-methyl- and β-methyl-β-alanines with urea or potassium thiocyanate.

Computational Studies and Docking

• A study by Zhang et al. . Such studies aid in understanding potential binding sites and optimizing drug design.

Future Directions

Future research could focus on the development of therapeutics based on this compound or related compounds. For instance, research could focus on the treatment of pain, inflammation, and mood disorders. Additionally, new N-aryl-β-alanines and their cyclization products could be synthesized.